Cas no 1193347-53-3 (Cyclo(-Arg-Ala-Asp-D-Tyr-Lys))

• Product Name: Cyclo(-Arg-Ala-Asp-D-Tyr-Lys)
• CAS No: 1193347-53-3
• MF: C₂₈H₄₃N₉O₈
• MW: 633.70
• CID: 5068625
• Update Time: 2021-12-24

Cyclo(-Arg-Ala-Asp-D-Tyr-Lys) Chemical and Physical Properties

Names and Identifiers

• Cyclo(-Arg-Ala-Asp-D-Tyr-Lys)

• Inchi： 1S/C28H43N9O8/c1-15-23(41)36-21(14-22(39)40)27(45)37-20(13-16-7-9-17(38)10-8-16)26(44)35-18(5-2-3-11-29)25(43)34-19(24(42)33-15)6-4-12-32-28(30)31/h7-10,15,18-21,38H,2-6,11-14,29H2,1H3,(H,33,42)(H,34,43)(H,35,44)(H,36,41)(H,37,45)(H,39,40)(H4,30,31,32)/t15-,18-,19-,20+,21-/m0/s1
• InChI Key： FAILKIOFKCFNBU-KJRRRBQDSA-N
• SMILES： O=C1[C@H](CCCCN)NC([C@@H](CC2C=CC(=CC=2)O)NC([C@H](CC(=O)O)NC([C@H](C)NC([C@H](CCC/N=C(\N)/N)N1)=O)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 52
• Rotatable Bond Count: 12
• Complexity: 1160
• Topological Polar Surface Area: 331

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides